Cas no 2171973-46-7 (8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane)

• Product Name: 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171973-46-7
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6036614
• PubChem ID: 165522172
• Update Time: 2025-05-30

8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
• 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279400
• 2171973-46-7

• Inchi： 1S/C14H27NO/c1-11(2)12-8-15-14(16-9-12)7-5-6-13(3,4)10-14/h11-12,15H,5-10H2,1-4H3
• InChI Key： MBYRJPHEYVSBEH-UHFFFAOYSA-N
• SMILES： O1CC(C(C)C)CNC21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane

Introduction to 8,8-Dimethyl-3-(Propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171973-46-7)

8,8-Dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171973-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom. The presence of the 1-oxa and 5-azaspiro moieties, along with the 8,8-dimethyl and 3-(propan-2-yl) substituents, imparts distinct chemical and biological properties to this molecule.

The chemical structure of 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane is particularly intriguing due to its spirocyclic framework, which can influence the compound's conformational flexibility and binding interactions with biological targets. The spirocyclic structure provides a rigid scaffold that can enhance the molecule's stability and reduce metabolic degradation, making it a promising candidate for drug development.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane make it an attractive target for researchers exploring new drug leads. For instance, studies have shown that spirocyclic compounds can exhibit potent antitumor activity by selectively targeting cancer cells while sparing normal cells.

The synthesis of 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane has been reported using various synthetic routes, including multistep processes involving ring-closing metathesis (RCM) and other advanced organic synthesis techniques. These methods have enabled chemists to produce the compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In terms of biological activity, preliminary studies have indicated that 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane exhibits promising anti-inflammatory properties. In vitro assays have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in human cell lines. These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the neuroprotective effects of spirocyclic compounds like 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane. Studies using animal models have demonstrated that these compounds can reduce neuronal damage and improve cognitive function in models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of 8,8-dimethyl-3-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane are also an important consideration for its potential use as a therapeutic agent. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring effective drug delivery and minimizing side effects. However, further studies are needed to fully characterize the pharmacokinetic profile of this compound in vivo.

In conclusion, 8,8-dimethyl-3-(propan-2-y l)-1 -oxa - 5 - azas piro [ 5 . 5 ] und eca ne strong > (CAS No .< strong > 2 1 7 1 9 7 3 - 4 6 - 7 strong >) represents a promising molecule with diverse biological activities and potential therapeutic applications . Its unique spirocyclic structure , combined with its anti-inflammatory , neuroprotective , and other biological properties , makes it an exciting target for further research in medicinal chemistry and pharmaceutical development . As ongoing studies continue to uncover new insights into the mechanisms of action and potential uses of this compound , it is likely to play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases . p >